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Toxicity Profile of Diclosulam

The table below summarizes the available ecotoxicity data for diclosulam. Please note that toxicity values

can vary based on specific test conditions and species.

Organism / Parameter
Test
Duration

Value Notes / Effect Level

Honeybees (Apis mellifera)

Contact Toxicity 48 hours LD₅₀ > 25 µg/bee
[1] [2]

Practically non-toxic [2].

Freshwater Fish

Rainbow Trout 96 hours LC₅₀ > 110 mg/L
[1] [2]

Bluegill Sunfish 96 hours LC₅₀ > 137 mg/L
[1] [2]
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Organism / Parameter
Test
Duration

Value Notes / Effect Level

Sheepshead Minnow 96 hours LC₅₀ > 120 mg/L
[2]

Aquatic Invertebrates

Daphnia (Water flea) 48 hours LC₅₀ 72 mg/L [1]
[2]

Daphnia Life-cycle Chronic NOEC 5.66 mg/L
[2]

No Observed Effect
Concentration.

Grass Shrimp 96 hours LC₅₀ > 120 mg/L
[2]

Eastern Oyster 96 hours LC₅₀ > 120 mg/L
[2]

Aquatic Plants

Green Algae (Selenastrum
capricornutum)

14 days EC₅₀ 1.6 µg/L [1]

[2]

High toxicity.

Blue-green Algae (Anabaena
flos-aquae)

14 days EC₅₀ 83 µg/L [2]

Duckweed (Lemna sp.) 96 hours EC₅₀ 1.16 µg/L [2] High toxicity.

Other Organisms

Earthworms 14 days LC₅₀ > 991 mg/kg
[1] [2]

Practically non-toxic.

Bobwhite Quail (Oral) Acute LD₅₀ > 2250 mg/kg
[1] [2]

Slightly toxic.

Bobwhite Quail (Dietary) Acute LC₅₀ > 5620 ppm
[2]
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Standard Experimental Protocols

The toxicity data for diclosulam was likely generated following standardized international testing

guidelines. The table below outlines the core methodologies relevant to the data presented.

Test Organism Guideline & Objective Key Protocol Elements

| Honeybees | OECD Guideline 214: "Honeybees, Acute Contact Toxicity Test" [3]. Objective: Determine

the LD₅₀ via direct contact. | 1. Exposure: Anesthetized adult worker bees are treated topically on the thorax

with a range of pesticide doses [4]. 2. Housing: Treated bees are kept in small cages and provided with sugar

syrup and water ad libitum. 3. Duration & Conditions: Mortality is recorded after 48 hours of exposure

under controlled temperature and humidity. 4. Analysis: LD₅₀ is calculated using statistical methods like

probit analysis [3]. | | Aquatic Organisms (Fish/Invertebrates) | EPA Ecological Risk Assessments

(aligned with 40 CFR 158) [5]. Objective: Determine the LC₅₀ (Lethal Concentration for 50% of the

population). | 1. Test Chamber: Organisms are placed in a controlled aquarium system with the test

substance dissolved in water. 2. Exposure: A series of concentrations are tested, typically under a static or

flow-through system. 3. Duration: The test lasts for 96 hours for fish and 48 hours for Daphnia. 4.

Endpoint: Mortality is recorded, and the LC₅₀ is calculated. | | Aquatic Plants (Algae) | OECD Guideline

201: "Freshwater Alga and Cyanobacteria, Growth Inhibition Test". Objective: Determine the EC₅₀ (Effect

Concentration for 50% growth inhibition). | 1. Exposure: Algae are exposed to the test substance in growth

media over multiple generations. 2. Duration: The test typically runs for 72 hours, but data for diclosulam is

based on a 14-day study [2]. 3. Measurement: Growth inhibition is measured by cell count or biomass. 4.

Endpoint: The EC₅₀ is calculated based on the reduction in growth rate. |

Ecotoxicological Risk Assessment Workflow

The following diagram illustrates the logical workflow for assessing the environmental risk of a pesticide

like diclosulam to different non-target organisms, based on the data and standard protocols.
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Identify Data Gaps
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Limitations and Further Research

Lack of Comparative Data: The search results provide a robust profile for diclosulam but lack
equivalent experimental data for common alternative herbicides (e.g., other ALS inhibitors like

imazethapyr or flumetsulam). A true comparative guide requires this parallel dataset.
Focus on Acute Toxicity: The available data primarily covers acute (short-term) exposure. A

comprehensive assessment for researchers would also need to consider chronic toxicity and
sublethal effects.

Indirect Effects: The data shows diclosulam is highly toxic to aquatic plants and algae [1] [2]. The
degradation of this primary food source could have significant indirect impacts on entire aquatic

ecosystems, a factor that should be considered in environmental risk assessments.

To obtain a complete comparison, you may need to conduct targeted searches for specific alternative

herbicides using scientific databases and regulatory documents (e.g., from the US EPA) [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b617487#comparative-toxicity-of-diclosulam-to-aquatic-

organisms-and-honeybees]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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